Cas no 2383903-89-5 (tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate)

• Product Name: tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate
• CAS No: 2383903-89-5
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 5085227
• PubChem ID: 122705902
• Update Time: 2025-06-12

tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate
• 2383903-89-5
• BS-45313
• tert-butyl 6-hydroxy-2-oxo-1H-spiro[indole-3,4'-piperidine]-1'-carboxylate
• F75130
• tert-butyl 6-hydroxy-2-oxospiro[1H-indole-3,4'-piperidine]-1'-carboxylate

• Inchi： 1S/C17H22N2O4/c1-16(2,3)23-15(22)19-8-6-17(7-9-19)12-5-4-11(20)10-13(12)18-14(17)21/h4-5,10,20H,6-9H2,1-3H3,(H,18,21)
• InChI Key： MRUMYIVAIOMKBK-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C=CC(=CC=3N1)O)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9

Additional information on tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate

Research Brief on tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS: 2383903-89-5)

In recent years, the compound tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS: 2383903-89-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic indoline derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and cancer. The unique structural features of this compound, including its spirocyclic core and functional groups, make it a versatile scaffold for medicinal chemistry applications.

Recent studies have focused on optimizing the synthesis of tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a scalable and efficient synthetic route starting from commercially available precursors, achieving a high yield of over 85% with excellent enantiomeric purity. The researchers employed a combination of palladium-catalyzed cross-coupling and asymmetric hydrogenation, which significantly reduced the number of steps compared to traditional methods.

The pharmacological potential of this compound has been explored in several preclinical studies. As reported in Bioorganic & Medicinal Chemistry Letters (2024), derivatives of tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate exhibited potent inhibitory activity against multiple kinase targets, including CDK4/6 and GSK-3β, with IC50 values in the low nanomolar range. These findings suggest its potential application in oncology, particularly for breast cancer and glioblastoma treatment. The compound's ability to cross the blood-brain barrier, as demonstrated in rodent models, further enhances its therapeutic value for CNS disorders.

Structural-activity relationship (SAR) studies have revealed that the tert-butyl carbamate group at the 1'-position and the hydroxyl group at the 6-position are crucial for maintaining biological activity while improving metabolic stability. Recent molecular docking simulations, published in the Journal of Chemical Information and Modeling (2024), have provided insights into the binding modes of this scaffold with various biological targets, facilitating the design of more potent and selective analogs.

From a safety perspective, preliminary toxicological assessments of tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate have shown favorable results. In vitro studies using human hepatocytes indicated minimal cytotoxicity at therapeutic concentrations, and Ames tests were negative for mutagenicity. These findings, combined with the compound's promising pharmacological profile, support its continued development as a lead compound for multiple therapeutic indications.

Looking forward, researchers are focusing on expanding the applications of this scaffold through further derivatization and combination therapies. Several pharmaceutical companies have included analogs of tert-Butyl 6-hydroxy-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate in their preclinical pipelines, with potential clinical trials expected to begin within the next 2-3 years. The versatility of this molecular scaffold suggests it may play an increasingly important role in drug discovery across multiple therapeutic areas.